Cas no 73338-66-6 (b-Alanine,N,N-bis[2-[bis(2-carboxyethyl)amino]ethyl]-, pentapotassium salt (9CI))

b-Alanine,N,N-bis[2-[bis(2-carboxyethyl)amino]ethyl]-, pentapotassium salt (9CI) structure
73338-66-6 structure
Product Name:b-Alanine,N,N-bis[2-[bis(2-carboxyethyl)amino]ethyl]-, pentapotassium salt (9CI)
CAS No:73338-66-6
MF:C19H28K5N3O10
MW:653.931230545044
CID:574066
PubChem ID:44154269
Update Time:2025-04-19

b-Alanine,N,N-bis[2-[bis(2-carboxyethyl)amino]ethyl]-, pentapotassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-Alanine,N,N-bis[2-[bis(2-carboxyethyl)amino]ethyl]-, pentapotassium salt (9CI)
    • pentapotassium N,N-bis[2-[bis(2-carboxyethyl)amino]ethyl]-beta-alaninate
    • pentapotassium,3-[2-[2-[bis(2-carboxylatoethyl)amino]ethyl-(2-carboxylatoethyl)amino]ethyl-(2-carboxylatoethyl)amino]propanoate
    • pentapotassium 3-[bis[2-(bis(2-carboxyethyl)amino)ethyl]amino]propanoate
    • Pentapotassium N,N-bis(2-(bis(2-carboxyethyl)amino)ethyl)-beta-alaninate
    • 73338-66-6
    • DTXSID70223567
    • EINECS 277-390-6
    • Inchi: 1S/C19H33N3O10.5K/c23-15(24)1-6-20(7-2-16(25)26)11-13-22(10-5-19(31)32)14-12-21(8-3-17(27)28)9-4-18(29)30;;;;;/h1-14H2,(H,23,24)(H,25,26)(H,27,28)(H,29,30)(H,31,32);;;;;/q;5*+1/p-5
    • InChI Key: BIHZWNXZLWCQJS-UHFFFAOYSA-I
    • SMILES: [K+].[K+].[K+].[K+].[K+].[O-]C(CCN(CCN(CCC(=O)[O-])CCC(=O)[O-])CCN(CCC(=O)[O-])CCC(=O)[O-])=O

Computed Properties

  • Exact Mass: 652.9960015g/mol
  • Monoisotopic Mass: 652.9960015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 16
  • Complexity: 521
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 210Ų
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